Cas no 20784-50-3 (Isobavachalcone)

• Product Name: Isobavachalcone
• CAS No: 20784-50-3
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• MDL: MFCD00902090
• CID: 271712
• PubChem ID: 329825889
• Update Time: 2025-08-05

Isobavachalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-[2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl]-3-(4-hydroxyphenyl)-, (2E)-
• Isobavachalcone
• (E)-1-[2,4-dihydroxy-3-(3-methylbut-2-enyl)phenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one
• CORYLIFOLIN CORYLIFOLININ
• 2',4',4-trihydroxy-3'-prenylchalcone
• 4,2',4'-trihydroxy-3'-prenylchalcone
• 4-Hydroxyisocordoim
• 4-Hydroxyisocordoin
• Corylifolinin
• Isobacachalcone
• (2E)-1-[2,4-Dihydroxy-3-(3-methyl-2-butenyl)phenyl]-3-(4-hydroxyphenyl)-2-propen-1-one
• 2′,4,4′-Trihydroxy-3′-(3-methyl-2-butenyl)-chalcone
• (E)-1-[2,4-Dihydroxy-3-(3-methyl-2-butenyl)phenyl]-3-(4-hydroxyphenyl)-2-propen-1-one
• 2',4,4'-Trihydroxy-3'-(3-methyl-2-butenyl)chalcone
• (E)-1-(2,4-dihydroxy-3-(3-methylbut-2-enyl)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• DTXSID601317123
• (2E)-1-(2,4-dihydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• CS-0430
• 20784-50-3
• AC-34001
• ZWO2SC993A
• DUWPGRAKHMEPCM-IZZDOVSWSA-N
• A879426
• (E)-1-(2,4-dihydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• BDBM50441633
• CHALCONE, 2',4,4'-TRIHYDROXY-3'-(3-METHYL-2-BUTENYL)-
• ISOBAVACHALCONE [INCI]
• UNII-ZWO2SC993A
• 2-PROPEN-1-ONE, 1-(2,4-DIHYDROXY-3-(3-METHYL-2-BUTENYL)PHENYL)-3-(4-HYDROXYPHENYL)-, (2E)-
• NS00121161
• 2-Propen-1-one, 1-(2,4-dihydroxy-3-(3-methyl-2-butenyl)phenyl)-3-(4-hydroxyphenyl)-
• CHEBI:28106
• AKOS015912636
• 2',4',4-Trihydroxy-3'-[3''-methylbut-3''-enyl]chalcone
• HY-13065
• J-501822
• SCHEMBL600137
• (e)-1-[2,4-dihydroxy-3-(3-methyl-2-butenyl)-phenyl]-3-(4-hydroxyphenyl)-2-propen-1-one
• Corylifolinin(Isobavachalcone)
• (2E)-1-[2,4-dihydroxy-3-(3-methylbut-2-en-1-yl)phenyl]-3-(4-hydroxyphenyl)prop-2-en-1-one
• Corylifolinin;Isobacachalcone
• (2E)-1-(2,4-DIHYDROXY-3-(3-METHYL-2-BUTENYL)PHENYL)-3-(4-HYDROXYPHENYL)-2-PROPEN-1-ONE
• LMPK12120039
• C08648
• s5456
• AS-74506
• 1-(2,4-Dihydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
• 2-PROPEN-1-ONE, 1-(2,4-DIHYDROXY-3-(3-METHYL-2-BUTEN-1-YL)PHENYL)-3-(4-HYDROXYPHENYL)-, (2E)-
• CCG-267747
• CHEMBL253467
• 1-[2,4-Dihydroxy-3-(3-methyl-but-2-enyl)-phenyl]-3-(4-hydroxy-phenyl)-propenone
• 2-Propen-1-one, 1-[2,4-dihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-3-(4-hydroxyphenyl)-, (2E)-
• Q27103503
• 54676-49-2
• Isobavachalcone, >=98% (HPCE)
• ConMedNP.2877
• ConMedNP.2878
• ConMedNP.2879
• Dataset-S1.100
• ConMedNP.2875
• ConMedNP.2876
• ConMedNP.2880
• ConMedNP.2881
• ConMedNP.2882
• ConMedNP.2883
• 4-Hydroxy-Derricin, Isobavachalcone
• 2',4,4'-Trihydroxy-3'-prenylchalcone; (E)-form
• Corylifolinin(Isobavachalcone)?
• GLXC-04509
• DA-74540

• MDL： MFCD00902090
• Inchi： 1S/C20H20O4/c1-13(2)3-9-16-19(23)12-10-17(20(16)24)18(22)11-6-14-4-7-15(21)8-5-14/h3-8,10-12,21,23-24H,9H2,1-2H3/b11-6+
• InChI Key： DUWPGRAKHMEPCM-IZZDOVSWSA-N
• SMILES： OC1C(C(/C=C/C2C=CC(=CC=2)O)=O)=CC=C(C=1C/C=C(\C)/C)O

Computed Properties

• Exact Mass: 324.13600
• Monoisotopic Mass: 324.13615911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• Molecular Weight: 324.4
• XLogP3: 5.1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2000
• Melting Point: 210.09° C
• Boiling Point: 549℃/760mmHg
• Flash Point: 299.9±26.6 °C
• Refractive Index: 1.66
• Solubility: biological extracorporealIn Vitro:DMSOsolubility11 mg/mL(33.91 mM;Need ultrasonic and warming)
• PSA: 77.76000
• LogP: 4.20820
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Isobavachalcone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 3-prenylated chalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 3-prenylated chalcones
• Chalcones
• Pharmaceutical and Biochemical Products Medical Target Class
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone